Cas no 1807280-53-0 (Ethyl 2-cyano-4,6-difluorobenzoate)

• Product Name: Ethyl 2-cyano-4,6-difluorobenzoate
• CAS No: 1807280-53-0
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4947263
• Update Time: 2025-05-22

Ethyl 2-cyano-4,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4,6-difluorobenzoate

• Inchi： 1S/C10H7F2NO2/c1-2-15-10(14)9-6(5-13)3-7(11)4-8(9)12/h3-4H,2H2,1H3
• InChI Key： SYEIPWAYGKQQJB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4,6-difluorobenzoate

Ethyl 2-Cyano-4,6-Difluorobenzoate: A Comprehensive Overview

Ethyl 2-cyano-4,6-difluorobenzoate (CAS No. 1807280-53-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group with cyano and difluoro substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in various applications.

The benzoate ester group in Ethyl 2-cyano-4,6-difluorobenzoate plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such esters in polymer chemistry, where they serve as precursors for the synthesis of high-performance polymers with tailored mechanical and thermal properties. The cyano group further enhances the compound's ability to participate in nucleophilic substitutions, making it a versatile building block in organic synthesis.

One of the most notable advancements involving Ethyl 2-cyano-4,6-difluorobenzoate is its application in the development of advanced materials for electronic devices. Researchers have demonstrated that this compound can be used to synthesize novel dielectric materials with improved electrical insulation properties. These materials are particularly promising for use in high-frequency communication systems and energy storage devices.

In addition to its role in materials science, Ethyl 2-cyano-4,6-difluorobenzoate has also gained attention in pharmaceutical research. The difluoro substituents contribute to the compound's lipophilicity, which is a critical factor in drug design for enhancing bioavailability. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and infectious diseases.

The synthesis of Ethyl 2-cyano-4,6-difluorobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Advanced synthetic techniques, such as Suzuki coupling and Heck reactions, have been employed to achieve high yields and purity levels. These methods not only ensure the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

From an environmental perspective, Ethyl 2-cyano-4,6-difluorobenzoate has been studied for its biodegradation potential under various conditions. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through enzymatic cleavage of the ester bond. This understanding is crucial for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, Ethyl 2-cyano-4,6-difluorobenzoate (CAS No. 1807280-53-0) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.